![molecular formula C18H18ClN5O B2587599 1-(4-chlorobenzyl)-3-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)urea CAS No. 2034350-47-3](/img/structure/B2587599.png)
1-(4-chlorobenzyl)-3-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)urea
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Description
1-(4-chlorobenzyl)-3-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C18H18ClN5O and its molecular weight is 355.83. The purity is usually 95%.
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Scientific Research Applications
Substituent Effects on Pyrid-2-yl Ureas
Research has explored the effects of substituents on pyrid-2-yl ureas, particularly focusing on their intramolecular hydrogen bonding and complexation with cytosine. These studies have implications for understanding the chemical behavior of related compounds, including their potential as ligands in complexation reactions and their conformational stability (Chia-Hui Chien et al., 2004).
Anticancer Agent Synthesis
There has been significant interest in synthesizing new urea derivatives with potential anticancer properties. For instance, studies on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have demonstrated significant antiproliferative effects against various cancer cell lines, highlighting the therapeutic potential of such compounds (Jian Feng et al., 2020).
Antibacterial Applications
Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, aiming to discover new antibacterial agents. These studies underline the importance of urea derivatives in developing new treatments for bacterial infections (M. E. Azab et al., 2013).
Metallo-Supramolecular Assemblies
Research has also been conducted on equipping metallo-supramolecular macrocycles with functional groups, including pyridine-substituted urea ligands. These studies contribute to the field of supramolecular chemistry by demonstrating how urea derivatives can be used to construct complex structures with potential applications in materials science (Ralf W. Troff et al., 2012).
Corrosion Inhibition
Urea-derived Mannich bases have been investigated for their potential as corrosion inhibitors, illustrating the versatility of urea derivatives in industrial applications. This research provides insights into the development of new materials for protecting metals against corrosion (M. Jeeva et al., 2015).
Properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN5O/c1-24-16(9-17(23-24)14-3-2-8-20-11-14)12-22-18(25)21-10-13-4-6-15(19)7-5-13/h2-9,11H,10,12H2,1H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLNFSDSNGKJQAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CN=CC=C2)CNC(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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